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Compound of Interest

Compound Name: YK11

Cat. No.: B8069117 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, personal protective equipment (PPE), and disposal of the selective androgen

receptor modulator (SARM), YK11.

YK11 is a synthetic, steroidal selective androgen receptor modulator currently under

investigation for its potential anabolic effects on muscle and bone tissue. As an investigational

compound, comprehensive safety data is limited, and therefore, it should be handled with the

utmost caution in a laboratory setting. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the safety of all

personnel.

Personal Protective Equipment (PPE) for Handling
YK11
A robust PPE strategy is critical to minimize exposure risk when working with YK11 in both its

powdered and solubilized forms. The following table summarizes the recommended PPE for

various laboratory activities.
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Activity
Required Personal
Protective Equipment

Additional
Recommendations

Handling Solid YK11

(Weighing, Aliquoting,

Compounding)

- Gloves: Double-gloving with

nitrile gloves is recommended.

- Eye Protection: Chemical

splash goggles. - Respiratory

Protection: A NIOSH-approved

N95 or higher-rated respirator

is essential to prevent

inhalation of the fine powder. -

Protective Clothing: A

disposable lab coat or gown.

- All handling of powdered

YK11 must be performed in a

certified chemical fume hood

or a ventilated balance

enclosure to control airborne

particles. - Use anti-static

weigh paper and tools to

minimize powder dispersal.

Handling YK11 Solutions

(Preparing dilutions, cell

culture)

- Gloves: Nitrile gloves. - Eye

Protection: Safety glasses with

side shields. Chemical splash

goggles should be worn if

there is a significant risk of

splashing. - Protective

Clothing: A standard lab coat.

- A face shield worn over safety

glasses or goggles provides an

additional layer of protection

against splashes. - Work

should be conducted in a

chemical fume hood or a

biological safety cabinet,

depending on the experimental

context.

General Laboratory Operations

in Proximity to YK11

- Eye Protection: Safety

glasses with side shields. -

Protective Clothing: A standard

lab coat.

- Maintain a clean and

organized workspace to

prevent accidental contact. -

Be aware of the location of all

safety equipment, including

eyewash stations and safety

showers.

Procedural Workflow for Safe Handling of YK11
The following diagram outlines the standard operating procedure for safely handling YK11 from

receipt to disposal. Adherence to this workflow is crucial for minimizing risk.
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Receiving and Inspection
- Inspect package for damage.

- Don appropriate PPE.

Storage
- Store in a designated, labeled, and secure location.

- Follow recommended storage conditions.

Preparation (Weighing/Dissolving)
- Work in a certified fume hood.

- Use appropriate PPE for solids.

Experimental Use
- Follow specific experimental protocols.

- Use appropriate PPE for liquids.

Decontamination
- Clean all work surfaces and equipment thoroughly.

Waste Disposal
- Segregate and label all waste streams.

- Dispose of as hazardous chemical waste.

Click to download full resolution via product page

Caption: Standard Operating Procedure for YK11 Handling.

Disposal Plan for YK11 Waste
All materials contaminated with YK11 must be treated as hazardous chemical waste. Proper

segregation and disposal are mandatory to prevent environmental contamination and ensure

regulatory compliance.
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Waste Type Disposal Procedure

Solid Waste

- Contaminated PPE (gloves, lab coats, etc.),

weigh paper, and other consumables: Collect in

a dedicated, clearly labeled, and sealed

hazardous waste container.

Liquid Waste

- Unused YK11 solutions and contaminated

solvents: Collect in a designated, sealed, and

clearly labeled hazardous waste container. Do

not dispose of down the drain.

Sharps Waste

- Contaminated needles, syringes, and pipette

tips: Dispose of in a designated sharps

container that is clearly labeled as containing

hazardous chemical waste.

Empty Containers

- Original YK11 vials and containers for

prepared solutions: Triple rinse with a suitable

solvent (e.g., ethanol). Collect the rinsate as

hazardous liquid waste. The rinsed container

can then be disposed of according to

institutional guidelines for chemically

contaminated glass or plastic.

Disposal Protocol: All hazardous waste must be disposed of through your institution's

Environmental Health and Safety (EHS) office. Follow all local, state, and federal regulations

for the disposal of hazardous chemical waste.

Emergency Response Plan for YK11 Exposure
In the event of accidental exposure to YK11, immediate and appropriate action is critical. The

following diagram outlines the emergency response procedures.
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Accidental Exposure

Skin Contact
- Immediately wash the affected area with soap and water for at least 15 minutes.

- Remove contaminated clothing.

Seek Medical Attention
- Provide the Safety Data Sheet (SDS) to the medical professional.

Eye Contact
- Immediately flush eyes with copious amounts of water for at least 15 minutes at an eyewash station.

- Seek immediate medical attention.

Inhalation
- Move to fresh air immediately.

- Seek immediate medical attention.

Ingestion
- Do not induce vomiting.

- Seek immediate medical attention.

Report the Incident
- Notify your supervisor and the institution's EHS office.

Click to download full resolution via product page

Caption: Emergency Response for YK11 Exposure.

By adhering to these safety protocols, researchers can minimize the risks associated with

handling the investigational compound YK11 and maintain a safe laboratory environment. It is

imperative that all personnel are trained on these procedures before working with this and

other potent research chemicals.

To cite this document: BenchChem. [Essential Safety and Handling Protocols for the
Investigational SARM YK11]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8069117#personal-protective-equipment-for-
handling-yk11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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